Cas no 2229568-84-5 (1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol)

• Product Name: 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol
• CAS No: 2229568-84-5
• MF: C₈H₇BrN₂O₃
• MW: 259.056781053543
• CID: 5974702
• PubChem ID: 165685108
• Update Time: 2025-08-03

1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol
• 2229568-84-5
• EN300-1922044

• Inchi： 1S/C8H7BrN2O3/c1-2-7(12)8-6(11(13)14)3-5(9)4-10-8/h2-4,7,12H,1H2
• InChI Key： GMTFUBSOPJJJSO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])C(C=C)O

Computed Properties

• Exact Mass: 257.96400g/mol
• Monoisotopic Mass: 257.96400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9Ų

Additional information on 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol

Professional Introduction to Compound with CAS No. 2229568-84-5 and Product Name: 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol

The compound with the CAS number 2229568-84-5 and the product name 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular biology studies. The presence of a 5-bromo group and a 3-nitropyridine moiety in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

Recent research in the domain of medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The nitropyridine scaffold, in particular, has been extensively studied for its ability to modulate various biological pathways. The addition of a bromo substituent further enhances the compound's potential by introducing additional sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This structural motif is particularly relevant in the context of developing small-molecule inhibitors targeting enzyme-catalyzed reactions, which are pivotal in numerous disease pathways.

The prop-2-en-1-ol functional group in the compound's name underscores its role as a versatile intermediate in organic synthesis. This alcohol moiety can participate in a wide range of chemical reactions, including esterification, oxidation, and reduction processes, thereby facilitating the construction of more complex molecular architectures. Such flexibility is crucial for medicinal chemists who often need to modify existing scaffolds to improve pharmacokinetic properties or enhance binding affinity to biological targets.

In the context of current pharmaceutical research, compounds like 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol are being explored for their potential in addressing unmet medical needs. For instance, studies have demonstrated that nitro-substituted pyridines can exhibit significant anti-inflammatory and antimicrobial properties. The bromo group, when strategically positioned within a molecular structure, can also influence metabolic stability and bioavailability, key factors in drug development. These attributes make the compound a promising candidate for further investigation into its pharmacological profile.

The synthesis of this compound involves sophisticated organic chemistry techniques that require precise control over reaction conditions to ensure high yield and purity. Advanced methodologies such as palladium-catalyzed cross-coupling reactions have been employed to construct the core pyridine ring system. Additionally, protecting group strategies are often utilized to prevent unwanted side reactions during multi-step syntheses. Such meticulous approaches are essential for obtaining compounds with the desired structural integrity for downstream applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol and potential biological targets. These simulations help predict binding affinities and identify key residues involved in receptor-ligand interactions. Such insights are critical for optimizing drug candidates before they enter preclinical testing. Furthermore, high-throughput screening (HTS) techniques have been leveraged to rapidly assess the compound's activity against diverse biological assays, streamlining the drug discovery process.

The role of this compound in academic research is also noteworthy. It serves as a valuable tool for investigating fundamental questions about molecular recognition and signal transduction pathways. By studying its interactions with enzymes and receptors, researchers can gain deeper insights into disease mechanisms and develop more effective therapeutic strategies. Moreover, its structural features make it an attractive scaffold for designing libraries of compounds with varied biological activities, fostering innovation in drug discovery.

Future directions in the study of 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol may include exploring its derivatives through structure-based drug design principles. By modifying specific functional groups or introducing new moieties, scientists can fine-tune its pharmacological properties to achieve desired therapeutic effects. Additionally, investigating its behavior in vivo will provide crucial data on its safety profile and efficacy before considering clinical translation.

In conclusion, 1-(5-bromo-3-nitropyridin-2-yl)prop-2-en-1-ol (CAS No. 2229568-84-5) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a compelling subject for further study. As research continues to uncover new insights into its biological activity and synthetic utility, this compound is poised to play a pivotal role in advancing therapeutic interventions across multiple disease areas.